Cas no 676601-68-6 (2-chloro-4-(methylamino)nicotinonitrile)

2-chloro-4-(methylamino)nicotinonitrile structure
676601-68-6 structure
Product Name:2-chloro-4-(methylamino)nicotinonitrile
CAS No:676601-68-6
MF:C7H6ClN3
MW:167.595639705658
CID:966579
PubChem ID:53424430
Update Time:2025-04-19

2-chloro-4-(methylamino)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-(methylamino)nicotinonitrile
    • 2-chloro-4-(methylamino)pyridine-3-carbonitrile
    • 2-chloro-4-methylaminopyridine-3-nitrile
    • DTXSID30698510
    • AB44240
    • AKOS006285773
    • SCHEMBL18959392
    • 676601-68-6
    • Inchi: 1S/C7H6ClN3/c1-10-6-2-3-11-7(8)5(6)4-9/h2-3H,1H3,(H,10,11)
    • InChI Key: KVEWZFUOTWMHQC-UHFFFAOYSA-N
    • SMILES: ClC1C(C#N)=C(C=CN=1)NC

Computed Properties

  • Exact Mass: 167.02500
  • Monoisotopic Mass: 167.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.7A^2
  • XLogP3: 2.1

Experimental Properties

  • PSA: 48.71000
  • LogP: 1.72138
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